Cas no 931409-72-2 ((S)-3-Phenoxy-pyrrolidine Hydrochloride)

• Product Name: (S)-3-Phenoxy-pyrrolidine Hydrochloride
• CAS No: 931409-72-2
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• MDL: MFCD11867892
• CID: 858996
• PubChem ID: 66802861
• Update Time: 2025-10-20

(S)-3-Phenoxy-pyrrolidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• S-3-PHENOXY-PYRROLIDINE HYDROCHLORIDE
• (3S)-3-phenoxypyrrolidine;hydrochloride
• (S)-3-Phenoxypyrrolidine HCl
• (S)-3-Phenoxypyrrolidine hydrochloride
• (3s)-3-phenoxypyrrolidine hydrochloride
• C78595
• SCHEMBL795806
• CS-0156096
• 931409-72-2
• (S)-3-Phenoxy-pyrrolidine HCl
• BS-52205
• EN300-260025
• (S)-3-Phenoxypyrrolidinehydrochloride
• AKOS030254156
• MFCD11867892
• (S)-3-Phenoxy-pyrrolidine Hydrochloride

• MDL： MFCD11867892
• Inchi： 1S/C10H13NO.ClH/c1-2-4-9(5-3-1)12-10-6-7-11-8-10;/h1-5,10-11H,6-8H2;1H/t10-;/m0./s1
• InChI Key： NHLZTNBPPGIUMZ-PPHPATTJSA-N
• SMILES： Cl.O(C1C=CC=CC=1)[C@@H]1CNCC1

Computed Properties

• Exact Mass: 199.0763918g/mol
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on (S)-3-Phenoxy-pyrrolidine Hydrochloride

Comprehensive Guide to (S)-3-Phenoxy-pyrrolidine Hydrochloride (CAS No. 931409-72-2): Properties, Applications, and Industry Insights

(S)-3-Phenoxy-pyrrolidine Hydrochloride (CAS No. 931409-72-2) is a chiral organic compound gaining traction in pharmaceutical and chemical research due to its unique structural features. As a pyrrolidine derivative, it serves as a versatile building block for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. The (S)-enantiomer configuration enhances its biological specificity, making it valuable for stereoselective synthesis.

Recent trends highlight growing interest in chiral intermediates like (S)-3-Phenoxy-pyrrolidine Hydrochloride, driven by demand for precision medicine. Researchers frequently search for "pyrrolidine-based drug candidates" or "CAS 931409-72-2 solubility," reflecting needs for solubility data and structure-activity relationships (SAR). This compound’s phenoxy group contributes to lipophilicity, a critical factor in blood-brain barrier permeability—a hot topic in neuropharmacology.

From a synthetic perspective, (S)-3-Phenoxy-pyrrolidine Hydrochloride is synthesized via asymmetric hydrogenation or enzymatic resolution. Its hydrochloride salt form improves stability, addressing common queries like "storage conditions for chiral amines." Analytical methods such as HPLC chiral separation and X-ray crystallography are employed to verify enantiopurity, a key concern for regulatory compliance in API manufacturing.

The compound’s applications extend to ligand design for G-protein-coupled receptors (GPCRs), a trending area in biotech startups. Searches for "GPCR modulators 2024" or "pyrrolidine scaffolds in drug design" align with its utility. Notably, its low cytotoxicity (confirmed via MTT assays) makes it suitable for in vitro studies, a frequent focus in academic research.

Regulatory and safety profiles of CAS 931409-72-2 adhere to REACH and ICH guidelines, with no significant ecotoxicity reported. This addresses SEO queries like "is (S)-3-Phenoxy-pyrrolidine biodegradable." Suppliers often highlight its ≥98% purity (by NMR), catering to industrial buyers seeking "high-purity chiral building blocks."

Future directions include exploring its role in catalysis and peptide mimetics, topics surging in AI-driven drug discovery forums. As sustainability gains emphasis, greener synthesis routes for (S)-3-Phenoxy-pyrrolidine Hydrochloride—such as microwave-assisted reactions—are being investigated, responding to searches like "green chemistry for chiral amines."